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Compound of Interest

Compound Name: Curium trinitrate

Cat. No.: B1213553 Get Quote

An Overview for Researchers, Scientists, and Drug Development Professionals

Disclaimer: Curium is a highly radioactive synthetic element. The handling and study of its

compounds, including curium trinitrate, are subject to strict regulatory control and require

specialized laboratory facilities. Published data on the specific physical properties of curium
trinitrate are limited due to the challenges associated with its radioactivity. This guide

consolidates the available information from the public domain.

Introduction
Curium (Cm), a transuranic actinide element with atomic number 96, is of significant interest in

nuclear research and applications.[1][2] Its compounds, including curium trinitrate
(Cm(NO₃)₃), are important in the context of nuclear fuel reprocessing and waste management.

[3] Understanding the physical properties of curium trinitrate is crucial for developing safe

handling procedures and for its potential use in the synthesis of other curium compounds. This

technical guide provides a summary of the known physical characteristics of curium trinitrate,

outlines general experimental protocols for its synthesis and characterization, and presents

logical workflows for its study.

Chemical and Physical Properties
Curium trinitrate is an inorganic salt with the chemical formula Cm(NO₃)₃.[3] The most stable

oxidation state for curium is +3, which is the state it exhibits in this compound.[2] In solutions,

curium(III) ions are known to form complexes with nitrate ions.[3]
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Data Presentation: Physical Properties of Curium and Its Compounds

Due to the scarcity of specific data for curium trinitrate, the following table includes general

properties of curium metal for context, along with the limited available data for curium
trinitrate.
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Property Value Notes

Curium Metal (for reference)

Density 13.51 g/cm³ [2][4]

Melting Point 1340 °C [2]

Boiling Point ~3100 °C

Crystal Structure
Double hexagonal close-

packed (dhcp)
At ambient conditions.[4]

Curium Trinitrate

Chemical Formula Cm(NO₃)₃ [3]

Molar Mass 433.09 g/mol

Melting/Decomposition

Hydrates melt at 90 °C and

180 °C. Anhydrous form

decomposes above 400 °C to

curium(IV) oxide.

Precise melting point of the

anhydrous form is not well-

documented; it decomposes

upon heating.

Solubility Soluble in aqueous solutions.

Quantitative solubility data (

g/100 mL) in water or other

solvents is not readily

available. Actinide nitrates are

generally soluble in water and

nitric acid.[5]

Crystal Structure
Not specifically documented in

available literature.

The crystal structures of other

actinide and lanthanide

nitrates have been studied and

vary depending on the cation

and the degree of hydration.[5]

[6]

Appearance

Trivalent curium solutions are

typically faintly yellow or

yellow-green.[4]

The appearance of the solid

salt is not widely reported.
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Experimental Protocols
Detailed experimental protocols for the synthesis and characterization of curium trinitrate are

not extensively published. However, general methodologies for working with actinide

compounds can be inferred and adapted.

Synthesis of Curium Trinitrate

A general method for the synthesis of curium trinitrate involves the dissolution of curium metal

or curium hydroxide in nitric acid.

Reaction with Curium Metal: Cm(s) + 4HNO₃(aq) → Cm(NO₃)₃(aq) + NO(g) + 2H₂O(l)

Reaction with Curium Hydroxide: Cm(OH)₃(s) + 3HNO₃(aq) → Cm(NO₃)₃(aq) + 3H₂O(l)

To obtain a solid product, the resulting solution would be carefully evaporated. The synthesis of

hydrated crystals would involve crystallization from the aqueous solution at controlled

temperatures. Preparation of the anhydrous salt would require controlled thermal dehydration.

Characterization Techniques

Standard analytical techniques, adapted for handling highly radioactive materials, would be

employed for characterization:

X-ray Diffraction (XRD): To determine the crystal structure, lattice parameters, and space

group of solid curium trinitrate.

Spectroscopy:

UV-Vis-NIR Spectroscopy: To study the electronic transitions of the Cm³⁺ ion in solution or

in the solid state. Curium(III) ions exhibit characteristic absorption and fluorescence

spectra.[1]

Infrared (IR) and Raman Spectroscopy: To identify the vibrational modes of the nitrate

groups and their coordination to the curium ion.

Thermal Analysis (TG/DTA): To study the thermal decomposition of curium trinitrate and its

hydrates, identifying dehydration steps and decomposition temperatures.
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A simplified workflow for the synthesis of curium trinitrate.
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A conceptual workflow for the characterization of curium trinitrate.

Conclusion
The available data on the physical properties of curium trinitrate is sparse, reflecting the

significant challenges of experimental work with this highly radioactive material. While
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fundamental properties such as its chemical formula and molar mass are established, detailed

quantitative data on its density, solubility, and crystal structure are not widely published. The

synthesis and characterization would follow general procedures for actinide chemistry, requiring

specialized facilities for handling radioactive materials. Further research is needed to fully

elucidate the physical and chemical properties of curium trinitrate to support its safe handling

and potential applications in the nuclear fuel cycle and materials science.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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